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Compound of Interest

Compound Name: N-tert-Butylbenzamide

Cat. No.: B1585828

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties, specifically the
melting and boiling points, of N-tert-Butylbenzamide. This document also outlines detailed
experimental protocols for the determination of these properties and illustrates a common
synthetic route for its preparation.

Core Physicochemical Data

N-tert-Butylbenzamide is a white solid at room temperature. Its key physical properties are
summarized in the table below for quick reference.

Property Value Source
Melting Point 133-135°C [1]12]
Boiling Point Not available (experimentally) [1]
Predicted Boiling Point 325.7+11.0°C [3]
Molecular Formula C11H1sNO [1][4]
Molecular Weight 177.24 g/mol [4]

CAS Number 5894-65-5 [11[5]
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Experimental Protocols

The accurate determination of melting and boiling points is crucial for the characterization and
purity assessment of a chemical compound. Below are detailed methodologies for these
measurements.

Determination of Melting Point

The melting point of N-tert-Butylbenzamide is typically determined using the capillary method.

[2]16]1[7]

Apparatus:

Melting point apparatus (e.g., Buchi SMP-20 or similar)[2]

Capillary tubes (sealed at one end)

Spatula

Watch glass
Procedure:

o Sample Preparation: A small amount of dry N-tert-Butylbenzamide is placed on a clean, dry
watch glass. The open end of a capillary tube is pressed into the sample, forcing a small
amount of the solid into the tube. The tube is then inverted and tapped gently to pack the
solid into the sealed end. This process is repeated until a sample height of 2-3 mm is
achieved.[8]

o Measurement: The packed capillary tube is placed into the heating block of the melting point
apparatus. The apparatus is then heated at a steady and slow rate, typically 1-2 °C per
minute, as the temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has completely
melted is recorded as the end of the melting range. For a pure compound like N-tert-
Butylbenzamide, this range should be narrow, typically within 1-2 °C.[7]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1585828?utm_src=pdf-body
https://www.rsc.org/suppdata/c6/gc/c6gc03589b/c6gc03589b1.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.rsc.org/suppdata/c6/gc/c6gc03589b/c6gc03589b1.pdf
https://www.benchchem.com/product/b1585828?utm_src=pdf-body
https://www.youtube.com/watch?v=sh-96_KfqgY
https://www.benchchem.com/product/b1585828?utm_src=pdf-body
https://www.benchchem.com/product/b1585828?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Determination of Boiling Point

An experimentally determined boiling point for N-tert-Butylbenzamide at standard
atmospheric pressure is not readily available in the literature. However, a micro boiling point
determination method can be employed when only a small amount of substance is available.[9]

Apparatus:

Thiele tube or similar heating bath

Thermometer

Small test tube or vial

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)
Procedure:

o Sample Preparation: A small amount of the liquid sample (if N-tert-Butylbenzamide were in
a liquid state or dissolved in a high-boiling solvent) is placed in a small test tube. A capillary
tube, sealed at one end, is placed inside the test tube with the open end downwards.[10]

o Assembly: The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb. This assembly is then clamped inside a Thiele tube containing a high-
boiling point liquid (e.g., mineral oil or silicone oil), making sure the sample is immersed in
the oil.[10]

o Heating and Observation: The side arm of the Thiele tube is gently heated, causing the
temperature of the oil to rise. As the liquid sample heats up, a stream of bubbles will emerge
from the open end of the inverted capillary tube. Heating is continued until a steady stream
of bubbles is observed.

o Measurement: The heat source is then removed, and the apparatus is allowed to cool slowly.
The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to be drawn back into the capillary tube.[9][10]
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Synthesis of N-tert-Butylbenzamide

A common method for the synthesis of N-tert-Butylbenzamide involves the reaction of benzoyl
chloride with tert-butylamine.[11] The following diagram illustrates the workflow for this
synthesis.

Click to download full resolution via product page

Caption: Synthesis and Purification of N-tert-Butylbenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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